DL-Homocysteine thiolactone
DL-Homocysteine thiolactone
Homocysteine thiolactone, also known as ( -)-3-amino-2-thiolanon, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Homocysteine thiolactone is soluble (in water) and a very strong basic compound (based on its pKa). Homocysteine thiolactone has been primarily detected in blood.
Brand Name:
Vulcanchem
CAS No.:
10593-85-8
VCID:
VC0076207
InChI:
InChI=1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2
SMILES:
C1CSC(=O)C1N
Molecular Formula:
C4H7NOS
Molecular Weight:
117.17 g/mol
DL-Homocysteine thiolactone
CAS No.: 10593-85-8
Main Products
VCID: VC0076207
Molecular Formula: C4H7NOS
Molecular Weight: 117.17 g/mol
| CAS No. | 10593-85-8 |
|---|---|
| Product Name | DL-Homocysteine thiolactone |
| Molecular Formula | C4H7NOS |
| Molecular Weight | 117.17 g/mol |
| IUPAC Name | 3-aminothiolan-2-one |
| Standard InChI | InChI=1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2 |
| Standard InChIKey | KIWQWJKWBHZMDT-UHFFFAOYSA-N |
| SMILES | C1CSC(=O)C1N |
| Canonical SMILES | C1CSC(=O)C1N |
| Physical Description | Solid |
| Description | Homocysteine thiolactone, also known as ( -)-3-amino-2-thiolanon, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Homocysteine thiolactone is soluble (in water) and a very strong basic compound (based on its pKa). Homocysteine thiolactone has been primarily detected in blood. |
| PubChem Compound | 107712 |
| Last Modified | Nov 11 2021 |
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